Cas no 118707-59-8 (4-Morpholineethanamine,N-(4-phenyl-2-thiazolyl)-, hydrochloride (1:2))

4-Morpholineethanamine,N-(4-phenyl-2-thiazolyl)-, hydrochloride (1:2) structure
118707-59-8 structure
Product Name:4-Morpholineethanamine,N-(4-phenyl-2-thiazolyl)-, hydrochloride (1:2)
CAS No:118707-59-8
MF:C15H21Cl2N3OS
MW:362.31774020195
CID:140132
PubChem ID:3088646
Update Time:2025-04-19

4-Morpholineethanamine,N-(4-phenyl-2-thiazolyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

    • 4-Morpholineethanamine,N-(4-phenyl-2-thiazolyl)-, hydrochloride (1:2)
    • N-(2-morpholin-4-ylethyl)-4-phenyl-1,3-thiazol-2-amine,dihydrochloride
    • 118707-59-8
    • 4-Morpholineethanamine, N-(4-phenyl-2-thiazolyl)-, dihydrochloride
    • DTXSID00152215
    • SR 44244 A
    • N-(4-Phenyl-2-thiazolyl)-4-morpholineethanamine dihydrochloride
    • Inchi: 1S/C15H19N3OS.2ClH/c1-2-4-13(5-3-1)14-12-20-15(17-14)16-6-7-18-8-10-19-11-9-18;;/h1-5,12H,6-11H2,(H,16,17);2*1H
    • InChI Key: GBUZVNVXTKNABN-UHFFFAOYSA-N
    • SMILES: Cl.Cl.S1C=C(C2C=CC=CC=2)N=C1NCCN1CCOCC1

Computed Properties

  • Exact Mass: 361.07853
  • Monoisotopic Mass: 361.0782389g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 280
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.6Ų

Experimental Properties

  • PSA: 37.39
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